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Compound of Interest

Compound Name: Pravastatin 6'-Ketone Sodium Salt

Cat. No.: B1153345

Get Quote

Executive Summary
Pravastatin Sodium ([(3R,5R)-3,5-dihydroxy-7-[(1S,2S,6S,8S,8aR)-6-hydroxy-2-methyl-8-

[(2S)-2-methylbutanoyl]oxy-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]heptanoic acid]) is a

hydrophilic HMG-CoA reductase inhibitor.[1][2][3][4][5][6] Unlike lipophilic statins (e.g.,

simvastatin, lovastatin) administered as lactone prodrugs, pravastatin is administered in its

active open-ring hydroxy-acid form.[1][4]

This structural distinction dictates its unique impurity profile. The primary stability challenges

arise from the reversible lactonization of the dihydroxyheptanoic acid side chain and

isomerization at the C-3 or C-6 positions. This guide provides a technical analysis of these

pathways, the resulting impurities, and validated protocols for their control in drug

development.

Part 1: Degradation Chemistry & Impurity
Genesis[5]
The stability of pravastatin is heavily influenced by pH and light. The molecule possesses

multiple chiral centers and a labile side chain, making it susceptible to specific degradation
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pathways.

Acid-Catalyzed Lactonization (The Major Pathway)
In acidic environments (pH < 5), the 3,5-dihydroxy acid side chain undergoes intramolecular

esterification to form Pravastatin Lactone (EP Impurity D).[1][4] This reaction is an equilibrium

process.[4] While the lactone is the active form for some statins, in pravastatin products, it is

considered a degradation impurity that must be controlled.[7]

Isomerization
3'-Isomerization: Under acidic conditions, a reversible isomerization occurs at the C-3

hydroxyl group of the side chain, forming 3'α-iso-pravastatin (USP Related Compound A).[1]

[4] This is often the thermodynamic sink in acidic media alongside the lactone.

6'-Epimerization: The hydroxyl group on the decalin ring (C-6') can invert, particularly under

enzymatic or specific stress conditions, leading to 6'-epi-pravastatin (USP Related

Compound B, EP Impurity A).[1][4]

Oxidative & Photolytic Degradation
Pravastatin contains a diene system within the hexahydronaphthalene ring. Exposure to UV

light or oxidative stressors can lead to the formation of:

6'-Keto derivatives (oxidation of the secondary alcohol).[1][4]

Diene oxidation products (epoxides).[1][4]

Visualization: Degradation Pathways
The following diagram illustrates the interconversion between Pravastatin and its primary

related compounds.
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Caption: Mechanistic pathways for the formation of major Pravastatin impurities. Blue indicates

the API; Red indicates the primary degradation product; Yellow indicates isomers.

Part 2: Key Impurities Profile
The following table synthesizes data from USP, EP, and ICH guidelines to categorize the critical

related compounds.
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Common
Name

Compendial
Name (USP)

Compendial
Name (EP)

Chemical
Nature

Origin
Relative
Retention
Time (RRT)*

3'α-iso-

pravastatin

Related

Compound A
Impurity B

Isomer (C-3

inversion)

Acid

degradation
~0.85

6'-epi-

pravastatin

Related

Compound B
Impurity A

Isomer (C-6'

inversion)

Synthesis /

Degradation
~1.10

Pravastatin

Lactone

Not specified

as RC
Impurity D Cyclic Ester

Acid

degradation
~2.2 - 2.5

Pravastatin

Methyl Ester
N/A Impurity C Alkyl Ester

Synthesis

byproduct
~1.8

*RRT values are approximate and dependent on the specific C18 stationary phase and

gradient used.

Part 3: Analytical Strategy & Validated Protocol
To accurately quantify these impurities, a Stability-Indicating Method (SIM) using RP-HPLC is

required.[1][4] The method must resolve the hydrophilic parent drug from the highly

hydrophobic lactone and the closely eluting isomers.

Experimental Protocol: High-Performance Liquid
Chromatography (HPLC)
Objective: Simultaneous separation of Pravastatin, its lactone, and isomeric impurities.

1. Chromatographic Conditions:

Column: C18 Stationary Phase (e.g., Agilent Zorbax Eclipse Plus C18 or Phenomenex Luna

C18), 150 mm x 4.6 mm, 3.5 µm or 5 µm.[1][4]

Column Temperature: 25°C (Strict control required to prevent on-column lactonization).

Flow Rate: 1.0 mL/min.[1][4][8]
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Detection: UV @ 238 nm (Matches the diene chromophore).[1][4]

Injection Volume: 10-20 µL.

2. Mobile Phase System:

Buffer (Mobile Phase A): 20 mM Ammonium Acetate adjusted to pH 7.0 with dilute acetic

acid. Note: Neutral pH is critical to prevent degradation of the sample during the run.

Organic Modifier (Mobile Phase B): Acetonitrile (HPLC Grade).[1][4]

3. Gradient Program: A gradient is essential to elute the late-eluting lactone within a reasonable

runtime.[1][4]

Time (min)
% Mobile Phase A
(Buffer)

% Mobile Phase B
(ACN)

Phase Description

0.0 85 15
Isocratic hold for polar

impurities

10.0 70 30
Elution of Parent &

Isomers

25.0 50 50 Elution of Lactone

30.0 85 15 Re-equilibration

4. Sample Preparation:

Diluent: Buffer pH 7.0 : Acetonitrile (80:20).[1][4]

Precaution: Avoid using pure water or acidic diluents.[1][4] Analyze samples within 4 hours of

preparation to ensure solution stability.

Analytical Workflow Diagram
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Caption: Step-by-step analytical workflow for Pravastatin impurity profiling with built-in QC

checkpoints.

Part 4: Regulatory Context (ICH Q3A/Q3B)[1][3][5]
[10]
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For drug development professionals, adherence to ICH Q3A (Impurities in New Drug

Substances) and ICH Q3B (Impurities in New Drug Products) is mandatory.[1][4]

Reporting Threshold: typically 0.05% (for max daily dose ≤ 2g).

Identification Threshold: 0.10% or 1.0 mg/day intake (whichever is lower).[1][4]

Qualification Threshold: 0.15% or 1.0 mg/day intake (whichever is lower).

Critical Note on Toxicity: While Pravastatin Lactone is a major degradation product, it is

generally considered less potent than the parent acid but may have different pharmacokinetic

properties. However, because it can hydrolyze back to the active acid in vivo, its safety profile

is often linked to the parent. Nevertheless, strict limits (often NMT 0.2% - 0.5% depending on

the monograph) are enforced to ensure product quality and consistency.[1][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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